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Compound of Interest

Compound Name: Hexachloroethane

Cat. No.: B051795

An In-depth Technical Guide to the Safe Handling and Storage of Hexachloroethane
Introduction

Hexachloroethane (C2Cle) is a colorless, crystalline solid with a camphor-like odor that
sublimes at atmospheric pressure.[1][2] While historically used in various applications, its use
in modern research, particularly in drug development, is infrequent but may occur in specific
synthetic pathways or as a byproduct.[2][3] Given its significant health and environmental
hazards, including its classification as a suspected carcinogen and its high toxicity to aquatic
life, strict adherence to safety protocols is paramount for any laboratory handling this
compound.[4][5][6]

This guide provides a comprehensive overview for researchers, scientists, and drug
development professionals on the safe handling, storage, and disposal of hexachloroethane
in a laboratory setting. It outlines the necessary engineering controls, personal protective
equipment (PPE), and emergency procedures to mitigate risks and ensure a safe working
environment.

Hazard Identification and Toxicological Profile

Hexachloroethane poses multiple hazards. It is an irritant to the skin, eyes, and respiratory
system.[5][7] Acute exposure can act as a central nervous system depressant, while chronic
exposure may lead to liver and kidney damage.[1][5][8] It is classified as a Group 2B "possibly
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carcinogenic to humans” by IARC and is reasonably anticipated to be a human carcinogen by
the NTP.[4][6]

Data Presentation

The following tables summarize the key quantitative data for hexachloroethane.

Table 1: Physical and Chemical Properties of Hexachloroethane

Property Value Source
Chemical Formula C2Cls [2][5]
Molecular Weight 236.74 g/mol [5][8]
Appearance Co’orless to white crystalline (3]
solid

Odor Camphor-like [1][8]
Melting Point 183 - 185 °C (Sublimes) [21[7]
Boiling Point 186 °C (Sublimes) [2][5]
Vapor Pressure 0.21-0.4 mmHg @ 20 °C [1][5]
Vapor Density 8.16 (Air=1) [1][5]
Specific Gravity 2.091 g/cm3 @ 20 °C [519]
Water Solubility Insoluble (<1 mg/mL) [1][5]1[8]
Flash Point Non-combustible [2][10]

Table 2: Workplace Exposure Limits
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Organization Limit (8-hr TWA) Notes Source
Legal airborne
OSHA (PEL) 1 ppm (10 mg/m3) permissible exposure [31[5]
limit.
Recommended
exposure limit (10-hr
NIOSH (REL) 1 ppm (10 mg/m?3) TWA). Potential [2][3][5]
occupational
carcinogen.
Skin notation -
potential for significant
ACGIH (TLV) 1 ppm (10 mg/m3) o [5]
contribution to overall
exposure via skin.
Immediately
NIOSH (IDLH) 300 ppm Dangerous to Life or [5]
Health.
Table 3: Toxicological Data
Test Species Route Value Source
LD50 Rat Oral 4460 mg/kg [41[5]
LD50 Rabbit Dermal 32,000 mg/kg [41[5]
LC50 (96h) Rainbow Trout Aquatic 0.84 mg/L [4]
LC50 (48h) Water Flea Aquatic 1.36 mg/L [4]

Table 4: Incompatible Materials and Hazardous Decomposition Products
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Category Examples Source
Strong bases (e.g., sodium
hydroxide), strong oxidizing

Incompatible Materials agents (e.g., perchlorates, [B151[11][12]

peroxides), and metals (e.g.,

hot iron, zinc, aluminum).

Hazardous Decomposition

When heated or in a fire,
produces poisonous and
irritating gases such as
hydrogen chloride and

phosgene.

[3][5]

Engineering Controls and Personal Protective

Equipment (PPE)

A combination of robust engineering controls and appropriate PPE is essential to minimize

exposure.

e Engineering Controls: All work with hexachloroethane must be conducted in a well-

ventilated area.[7][11]

o Chemical Fume Hood: All weighing and handling of hexachloroethane powder must be

performed inside a certified chemical fume hood to control dust and vapors.[4]

o Ventilation: Use adequate general or local exhaust ventilation to keep airborne

concentrations below permissible exposure limits.[3][5]

o Safety Equipment: Emergency eyewash stations and safety showers must be readily

accessible in the immediate work area.[3][7][11]

» Personal Protective Equipment (PPE): PPE must be selected based on the specific tasks

being performed.[13]

o Eye and Face Protection: Wear chemical safety goggles as described by OSHA
regulations (29 CFR 1910.133).[5][11] A face shield should be worn in addition to goggles
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when there is a splash hazard.[3]

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and
protective clothing to prevent skin contact.[5][11][14] Contaminated work clothes should
not be taken home.[3]

o Respiratory Protection: If engineering controls do not maintain airborne concentrations
below the 1 ppm exposure limit, or when dust is generated, a NIOSH-approved respirator
must be used in accordance with OSHA's respirator standard (29 CFR 1910.134).[5][11]
For potential exposures over 1 ppm, a supplied-air respirator with a full facepiece is
recommended.[3]

Experimental Protocols

The following protocols detail the required procedures for safely handling and storing

hexachloroethane in the laboratory.

Protocol 3.1: Safe Handling of Hexachloroethane

Pre-Handling Review: Before beginning work, review the Safety Data Sheet (SDS) for
hexachloroethane.[4] Ensure all necessary engineering controls are functioning and
required PPE is available.

Work Area Preparation: Conduct all manipulations of solid hexachloroethane within a
chemical fume hood.[4] Cover the work surface with absorbent, disposable bench paper.

Personal Protective Equipment: Don all required PPE, including a lab coat, chemical safety
goggles, and appropriate gloves.[5]

Weighing and Transfer: Use spark-proof tools and equipment. When weighing, use a tared
container inside the fume hood to minimize contamination of the balance. Avoid generating
dust during transfers.[4][5]

Post-Handling: After use, tightly close the primary container.[3][11]

Decontamination: Decontaminate the work area by carefully wiping surfaces with a suitable
solvent and then washing with soap and water.[14] Dispose of all contaminated materials
(bench paper, wipes, etc.) as hazardous waste.[14]
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e Hygiene: Wash hands and forearms thoroughly with soap and water after removing gloves
and before leaving the laboratory.[3][5] Do not eat, drink, or smoke in areas where
hexachloroethane is handled.[3]

Protocol 3.2: Storage of Hexachloroethane

o Container Requirements: Store hexachloroethane in its original, tightly closed container.[3]
[11] Ensure the label is legible and intact.

o Storage Location: Store in a designated, locked, cool, dry, and well-ventilated area.[3][4][7]

o Segregation: Store away from incompatible materials such as strong bases, oxidizing
agents, and reactive metals.[3][5][11] Do not store acids and bases together.[15]

 Inventory Management: Maintain a minimal inventory. Order only the quantity needed for the
experiment or for use within a 1-2 year period.[16]

o General Practices: Do not store chemicals on the floor or above eye level.[17][18] Store
liquids in secondary containment trays.[16]
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Caption: Logical workflow for the safe handling of Hexachloroethane.
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Emergency Procedures

Preparedness is critical for responding to accidents involving hexachloroethane.[19]

Protocol 4.1: Spill Response

o Evacuation and Notification: In case of a spill, immediately alert personnel in the vicinity.[3]
Evacuate the area if the spill is large, in a poorly ventilated space, or presents an immediate
respiratory hazard.[14]

o Assessment: Assess the spill size and associated hazards. For minor spills where you are
trained and have the correct equipment, proceed with cleanup. For major spills, evacuate
and contact the institution's Environmental Health & Safety (EHS) department or emergency
response team.

o Control and Containment: If safe to do so, prevent the spread of the powder.[19] Do not use
water. For solid spills, use a dike of absorbent material like sand or vermiculite to surround
the area.[14]

o Cleanup:
o Wear appropriate PPE, including respiratory protection, gloves, and safety goggles.[14]

o Carefully sweep or scoop the spilled solid material into a labeled, sealable hazardous
waste container.[3][5][20] Avoid creating dust.[5]

o Use absorbent pads to clean any remaining residue.

« Decontamination: Once the bulk material is collected, decontaminate the spill surface with
soap and water.[3][14] Collect the decontamination materials (wipes, water) as hazardous
waste.[20]

» Disposal: Seal and label the container with "Hazardous Waste: Hexachloroethane" and
arrange for disposal through your institution's EHS office.[3][14]

» Restock: Replenish all used items in the spill kit.[20]
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Caption: Decision workflow for responding to a Hexachloroethane spill.
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Protocol 4.2: First Aid Measures

Immediate first aid is critical following any exposure.[12]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[3][5] Seek immediate medical
attention from an ophthalmologist.[4]

Skin Contact: Remove all contaminated clothing immediately.[3][4] Wash the affected skin
area thoroughly with soap and large amounts of water.[3] Seek medical attention if irritation
develops.[4]

Inhalation: Move the victim to fresh air at once.[5][21] If breathing has stopped, provide
artificial respiration.[5][21] Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting.[1][5] If the victim is conscious and alert, give two glasses
of water to drink.[4][5] Never give anything by mouth to an unconscious person.[5] Seek
immediate medical attention.[1][5]

Waste Disposal

All hexachloroethane waste, including empty containers and contaminated materials from

cleanups, must be handled as hazardous waste.

Classification: Hexachloroethane is listed by the EPA as a hazardous waste with the RCRA
waste code U131.[11][14]

Collection: Collect all waste in a designated, leak-proof, and properly labeled container.[4]
[14] The label must clearly state "Hazardous Waste" and identify the contents.[14]

Storage: Store waste containers in a designated hazardous waste accumulation area, away
from incompatible materials.[14]

Disposal: Arrange for pickup and disposal through your institution's licensed hazardous
waste disposal contractor or EHS department.[3][4] Do not dispose of hexachloroethane
down the drain or in regular trash.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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lab]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051795#safe-handling-and-storage-of-
hexachloroethane-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/product/b051795#safe-handling-and-storage-of-hexachloroethane-in-the-lab
https://www.benchchem.com/product/b051795#safe-handling-and-storage-of-hexachloroethane-in-the-lab
https://www.benchchem.com/product/b051795#safe-handling-and-storage-of-hexachloroethane-in-the-lab
https://www.benchchem.com/product/b051795#safe-handling-and-storage-of-hexachloroethane-in-the-lab
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b051795?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

